Cas no 1870807-03-6 (benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate)

• Product Name: benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate
• CAS No: 1870807-03-6
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 6573696
• PubChem ID: 130163865
• Update Time: 2025-10-29

benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate
• 1870807-03-6
• EN300-4605122

• Inchi： 1S/C16H17NO3/c1-17(11-13-7-9-15(18)10-8-13)16(19)20-12-14-5-3-2-4-6-14/h2-10,18H,11-12H2,1H3
• InChI Key： DFWJNCOEKCXXCE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate

Introduction to Benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate (CAS No. 1870807-03-6)

Benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate, with the chemical identifier CAS No. 1870807-03-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzyl group and a carbamate moiety attached to a 4-hydroxyphenylmethyl backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and carbamate functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The carbamate functional group, characterized by its -NHCOO- structure, is widely recognized for its role in medicinal chemistry. It serves as a crucial pharmacophore in numerous drugs, contributing to their pharmacological properties. In particular, the hydroxyl-substituted aromatic ring enhances the compound's solubility and bioavailability, making it an attractive candidate for further exploration in drug design. The benzyl group, on the other hand, often acts as a protecting group or a linker in synthetic pathways, facilitating the construction of more intricate molecular architectures.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that derivatives of benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate exhibit promising interactions with various biological targets. For instance, computational simulations have suggested that this compound may possess inhibitory effects on certain enzymes involved in inflammatory pathways. Such findings are particularly intriguing given the increasing demand for alternative treatments for chronic inflammatory conditions.

In vitro studies have further highlighted the potential of Benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate as a lead compound for drug development. These studies have demonstrated its ability to modulate key signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The hydroxyl group on the aromatic ring has been identified as a critical site for interaction with biological targets, while the carbamate moiety contributes to the compound's stability and bioavailability. These properties make it an excellent candidate for further optimization through structure-activity relationship (SAR) studies.

The synthesis of Benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process typically begins with the formation of a carbamate intermediate through the reaction of an appropriate acid chloride with an amine derivative. Subsequent functionalization of the aromatic ring introduces the hydroxyl group, often via hydroxylation or oxidation reactions. The final step involves the attachment of a benzyl group, which can be achieved through various coupling reactions or protective group strategies.

One of the most notable aspects of this compound is its potential application in combinatorial chemistry and high-throughput screening (HTS) campaigns. The modular nature of its structure allows for rapid diversification into a library of related compounds, each with unique pharmacological profiles. This approach has been successfully employed in academic and industrial settings to identify novel lead compounds with enhanced therapeutic efficacy.

The role of Benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate in medicinal chemistry extends beyond its use as an intermediate. It has also been explored as a building block for more complex molecules, including peptidomimetics and heterocyclic scaffolds. These derivatives often exhibit improved pharmacokinetic properties and reduced toxicity compared to their parent compounds, making them attractive candidates for clinical development.

As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is likely to grow. The integration of machine learning algorithms into drug discovery processes has further accelerated the identification of promising candidates like Benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate. These algorithms can predict molecular properties and optimize synthetic routes with unprecedented efficiency, thereby reducing the time and cost associated with drug development.

In conclusion, Benzyl N-[(4-hydroxyphenyl)methyl]-N-methylcarbamate (CAS No. 1870807-03-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising biological activities make it a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing some of humanity's most pressing health challenges.